N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-methionine

• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: (2S)-2-[2-(1H-indol-3-yl)ethylcarbamoylamino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C16H21N3O3S/c1-23-9-7-14(15(20)21)19-16(22)17-8-6-11-10-18-13-5-3-2-4-12(11)13/h2-5,10,14,18H,6-9H2,1H3,(H,20,21)(H2,17,19,22)/t14-/m0/s1
• InChI Key: VNCIKPIXOOQEIW-AWEZNQCLSA-N
• Isomeric SMILES: CSCC[C@@H](C(=O)O)NC(=O)NCCC1=CNC2=CC=CC=C21
• Canonical SMILES: CSCCC(C(=O)O)NC(=O)NCCC1=CNC2=CC=CC=C21

Description

N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-methionine is a compound that combines the structural features of tryptamine and methionine. Tryptamine is a biogenic amine derived from the amino acid tryptophan, while methionine is an essential amino acid containing a sulfur atom. This compound is of interest due to its potential biological activities and applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-methionine typically involves the coupling of tryptamine with methionine. One common method for preparing amides, including this compound, is through the use of N,N’-dicyclohexylcarbodiimide (DCC) as a dehydrating agent. The reaction involves the activation of the carboxyl group of methionine by DCC, which then reacts with the amino group of tryptamine to form the amide bond .

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes as described above, with optimization for large-scale production. This may involve the use of automated reactors, continuous flow systems, and purification techniques such as crystallization or chromatography to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-methionine can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the methionine moiety can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to modify the indole ring or the amide bond.

Substitution: The indole ring can participate in electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Modified indole derivatives or reduced amide bonds.

Substitution: Halogenated or nitrated indole derivatives.

Scientific Research Applications

N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-methionine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in modulating biological processes due to its structural similarity to neurotransmitters.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antiviral activities.

Mechanism of Action

The mechanism of action of N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-methionine involves its interaction with specific molecular targets and pathways. The indole moiety can interact with serotonin receptors, while the methionine moiety may influence redox reactions and methylation processes. These interactions can modulate various physiological processes, including neurotransmission and immune responses .

Comparison with Similar Compounds

Similar Compounds

N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-tryptophan: Similar structure but with tryptophan instead of methionine.

N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-cysteine: Contains cysteine instead of methionine, with a thiol group instead of a thioether.

N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-phenylalanine: Contains phenylalanine instead of methionine, with a phenyl group instead of a thioether.

Uniqueness

N-{[2-(1H-indol-3-yl)ethyl]carbamoyl}-L-methionine is unique due to the presence of both the indole ring and the methionine moiety. This combination allows it to participate in a wide range of chemical reactions and biological interactions, making it a versatile compound for research and potential therapeutic applications .